Cas no 1267184-46-2 (1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 1267184-46-2
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5961059
• PubChem ID: 82205643
• Update Time: 2025-05-20

1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• EN300-1593387
• [1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol
• 1267184-46-2

• Inchi： 1S/C11H21N3O/c1-4-5-6-7-14-11(9(2)3)10(8-15)12-13-14/h9,15H,4-8H2,1-3H3
• InChI Key： AAUAXHBIAVFMGG-UHFFFAOYSA-N
• SMILES： OCC1=C(C(C)C)N(CCCCC)N=N1

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 1-Pentyl-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-ylmethanol (CAS No. 1267184-46-2)

1-Pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 1267184-46-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,2,3-triazole ring and a pentyl substituent. The triazole ring is a versatile moiety known for its broad spectrum of biological activities, making it an attractive scaffold for the development of novel therapeutic agents.

The synthesis of 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful method in click chemistry. This reaction is highly efficient and selective, allowing for the facile construction of complex molecules with high yields and purity. The CuAAC reaction has been widely utilized in the synthesis of various triazole-containing compounds due to its robustness and compatibility with a wide range of functional groups.

Recent studies have explored the potential applications of 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. These findings highlight the potential of 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol as a novel antimicrobial agent in the fight against drug-resistant bacterial infections.

The pharmacokinetic properties of 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol have also been studied extensively. In vivo studies in animal models have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for the development of effective therapeutic agents that can be administered orally with minimal dosing frequency.

To further enhance the therapeutic potential of 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-y-lmethanol, researchers have explored various strategies to improve its solubility and stability. For instance, the use of prodrug approaches and nanoparticle formulations has been shown to significantly enhance the solubility and bioavailability of this compound. These advancements are expected to facilitate its clinical translation and improve patient outcomes.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-pentyl--(propan--y-l)-H-,--triazol--y-lmethanol in human subjects. Preliminary results from phase I trials have indicated that this compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are promising and pave the way for further clinical development.

In conclusion, 1-pentyl--(propan--y-l)-H-,--triazol--y-lmethanol (CAS No. 126784--) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and antimicrobial therapies make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is anticipated that this compound will play a significant role in advancing medical treatments for various diseases.